Cas no 201419-16-1 (Boc-S-trityl-L-homocysteine)
Boc-S-trityl-L-homocysteine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoic acid
- BOC-D-HOCYS(TRT)-OH
- Boc-HoCys(trt)-OH
- Boc-Homocys(Trt)-OH
- Boc-L-HomoCys(Trt)-OH
- BOC-S-TRITYL-L-HOMOCYSTEINE
- L-Homocysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-(triphenylmethyl)-
- AmbotzBAA5200
- N-[(1,1-Dimethylethoxy)Carbonyl]-S-(Triphenylmethyl)-L-Homocysteine
- 201419-16-1
- N-alpha-t-Butyloxycarbonyl-S-trityl-L-homocysteine (Boc-L-hCys(Trt)-OH)
- AKOS015836450
- (S)-2-(tert-butoxycarbonylamino)-4-(tritylthio)butanoic acid
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-[(triphenylmethyl)sulfanyl]butanoic acid
- (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-tritylsulfanylbutanoic acid
- AS-72500
- SCHEMBL15773889
- AKOS015907851
- L-Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(triphenylmethyl)-
- CS-0154526
- C73814
- (S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoicacid
- MFCD00672309
- A879814
- C28H31NO4S
- DTXSID30673983
- N-(tert-Butoxycarbonyl)-S-trityl-L-homocysteine
- N-(tert-Butoxycarbonyl)triphenyl-L-methionine
- S-201419-16-1
- Boc-Hcy(trt)-OH
- (S)-2-(Boc-amino)-4-tritylsulfanyl-butyric acid
- (2S)-2-[(tert-butoxycarbonyl)amino]-4-[(triphenylmethyl)sulfanyl]butanoic acid
- Boc-S-trityl-L-homocysteine
-
- MDL: MFCD00672309
- Inchi: 1S/C28H31NO4S/c1-27(2,3)33-26(32)29-24(25(30)31)19-20-34-28(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18,24H,19-20H2,1-3H3,(H,29,32)(H,30,31)/t24-/m0/s1
- InChI Key: YBAYCOKLWMVUSV-DEOSSOPVSA-N
- SMILES: S(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 477.19700
- Monoisotopic Mass: 477.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: 6.2
Experimental Properties
- Color/Form: No data available
- Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
- PSA: 100.93000
- LogP: 6.47060
- Vapor Pressure: Not available
Boc-S-trityl-L-homocysteine Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Boc-S-trityl-L-homocysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B663370-10mg |
Boc-S-trityl-L-homocysteine |
201419-16-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663370-50mg |
Boc-S-trityl-L-homocysteine |
201419-16-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B663370-100mg |
Boc-S-trityl-L-homocysteine |
201419-16-1 | 100mg |
$ 135.00 | 2022-06-07 | ||
| Apollo Scientific | OR53086-250mg |
Boc-S-Trityl-L-Homocysteine |
201419-16-1 | 95% | 250mg |
£62.00 | 2024-05-23 | |
| Apollo Scientific | OR53086-1g |
Boc-S-Trityl-L-Homocysteine |
201419-16-1 | 95% | 1g |
£110.00 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S76620-1g |
(S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoic acid |
201419-16-1 | 1g |
¥566.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S76620-250mg |
(S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoic acid |
201419-16-1 | 250mg |
¥236.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S76620-100mg |
(S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoic acid |
201419-16-1 | 100mg |
¥126.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S76620-5g |
(S)-2-((tert-Butoxycarbonyl)amino)-4-(tritylthio)butanoic acid |
201419-16-1 | 5g |
¥2726.0 | 2021-09-07 | ||
| abcr | AB258752-250 mg |
N-alpha-t-Butyloxycarbonyl-S-trityl-L-homocysteine (Boc-L-hCys(Trt)-OH); . |
201419-16-1 | 250mg |
€131.10 | 2023-04-27 |
Boc-S-trityl-L-homocysteine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Boc-S-trityl-L-homocysteine
Introduction to Boc-S-trityl-L-homocysteine (CAS No. 201419-16-1)
Boc-S-trityl-L-homocysteine, with the chemical identifier CAS No. 201419-16-1, is a significant compound in the field of peptidomimetics and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of complex peptides and has garnered considerable attention due to its unique structural and functional properties.
The molecular structure of Boc-S-trityl-L-homocysteine features a protected thiol group, which is essential for its role in peptide synthesis. The Boc (tert-butoxycarbonyl) group provides stability to the amino group, while the trityl (triphenylmethyl) group offers protection to the thiol moiety. This dual protection strategy is vital for ensuring high yields and purity during peptide coupling reactions.
In recent years, there has been a surge in research focused on peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. Boc-S-trityl-L-homocysteine plays a pivotal role in this domain, particularly in the development of protease inhibitors and other therapeutic agents. Its ability to undergo selective deprotection under controlled conditions makes it an invaluable tool for synthetic chemists.
One of the most compelling applications of Boc-S-trityl-L-homocysteine is in the synthesis of cyclic peptides, which have shown promise in targeting various biological pathways. The introduction of this compound into peptide libraries has enabled researchers to explore novel structures with enhanced binding affinities and selectivity. For instance, studies have demonstrated its utility in developing potent inhibitors of matrix metalloproteinases (MMPs), which are implicated in various diseases, including cancer and inflammation.
The use of Boc-S-trityl-L-homocysteine in drug discovery has been further facilitated by advancements in solid-phase peptide synthesis (SPPS). This technique allows for the efficient and scalable production of complex peptides, making it possible to screen large libraries for lead compounds. The stability provided by the Boc and trityl protecting groups ensures that the peptide chains remain intact during multiple synthetic steps, thereby improving overall yields.
Recent studies have also highlighted the potential of Boc-S-trityl-L-homocysteine in developing antiviral agents. The thiol group is known to be involved in various enzymatic reactions, making it a target for inhibiting viral proteases. Researchers have leveraged this property to design peptidomimetics that can disrupt viral replication cycles. For example, derivatives of Boc-S-trityl-L-homocysteine have been investigated as inhibitors of HIV protease, showing promising results in preclinical trials.
The versatility of Boc-S-trityl-L-homocysteine extends beyond its role as a synthetic intermediate. It has also been used in biochemical studies to understand enzyme mechanisms and protein-protein interactions. The ability to modify specific residues while maintaining overall structural integrity allows researchers to probe functional roles with high precision.
In conclusion, Boc-S-trityl-L-homocysteine (CAS No. 201419-16-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for synthesizing complex peptides and peptidomimetics. As research continues to uncover new applications, this compound is poised to play an even greater role in advancing therapeutic strategies across various diseases.
201419-16-1 (Boc-S-trityl-L-homocysteine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)